Cas no 1249411-11-7 (6-(4-bromophenyl)pyrimidin-4-amine)

• Product Name: 6-(4-bromophenyl)pyrimidin-4-amine
• CAS No: 1249411-11-7
• MF: C₁₀H₈BrN₃
• MW: 250.094620704651
• CID: 4581199
• PubChem ID: 61784831
• Update Time: 2025-07-18

6-(4-bromophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-bromophenyl)pyrimidin-4-amine
• 4-Pyrimidinamine, 6-(4-bromophenyl)-

• Inchi： 1S/C10H8BrN3/c11-8-3-1-7(2-4-8)9-5-10(12)14-6-13-9/h1-6H,(H2,12,13,14)
• InChI Key： ZOGRTDGYJBJLFH-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(Br)C=C2)=CC(N)=N1

6-(4-bromophenyl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(4-bromophenyl)pyrimidin-4-amine

Recent Advances in the Study of 6-(4-bromophenyl)pyrimidin-4-amine (CAS: 1249411-11-7) in Chemical Biology and Pharmaceutical Research

The compound 6-(4-bromophenyl)pyrimidin-4-amine (CAS: 1249411-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyrimidine derivative has been identified as a promising scaffold for the development of novel kinase inhibitors, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its interactions with various biological targets.

One of the key findings in recent research is the compound's ability to selectively inhibit specific tyrosine kinases involved in tumor proliferation and metastasis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-(4-bromophenyl)pyrimidin-4-amine exhibits potent inhibitory activity against EGFR (epidermal growth factor receptor) with an IC50 value in the low nanomolar range. The study also revealed that the bromophenyl moiety plays a critical role in binding to the hydrophobic pocket of the kinase domain, while the pyrimidin-4-amine group forms essential hydrogen bonds with the hinge region of the enzyme.

Structural optimization efforts have led to the development of several derivatives with improved pharmacokinetic properties. Researchers have reported that modifications at the 2-position of the pyrimidine ring can significantly enhance both solubility and metabolic stability without compromising target affinity. These findings were presented at the 2024 American Chemical Society National Meeting, where a series of novel analogs showed promising results in preclinical models of non-small cell lung cancer.

Beyond oncology applications, recent investigations have explored the potential of 6-(4-bromophenyl)pyrimidin-4-amine in neurodegenerative diseases. A collaborative study between academic and industry researchers demonstrated that certain derivatives of this compound can modulate tau protein phosphorylation, suggesting potential utility in Alzheimer's disease therapy. The research, published in ACS Chemical Neuroscience, utilized advanced molecular modeling techniques to elucidate the compound's binding mode with glycogen synthase kinase-3β (GSK-3β), a key enzyme implicated in tau pathology.

Synthetic methodology development has also been an active area of research. A 2024 publication in Organic Process Research & Development described an efficient, scalable synthesis of 6-(4-bromophenyl)pyrimidin-4-amine that reduces the number of steps from previous routes while improving overall yield. The new process employs a palladium-catalyzed cross-coupling reaction as a key step, addressing previous challenges in large-scale production of this important intermediate.

From a drug discovery perspective, the compound has served as a valuable starting point for structure-activity relationship (SAR) studies. Several pharmaceutical companies have included 6-(4-bromophenyl)pyrimidin-4-amine in their screening libraries, leading to the identification of multiple lead compounds with diverse therapeutic indications. The bromine atom at the para position of the phenyl ring has proven particularly versatile for further derivatization through various cross-coupling reactions.

Looking forward, researchers anticipate that continued investigation of 6-(4-bromophenyl)pyrimidin-4-amine and its derivatives will yield additional insights into kinase inhibition strategies and potentially lead to clinical candidates. Current challenges being addressed include improving blood-brain barrier penetration for CNS applications and reducing potential off-target effects. The compound's unique combination of synthetic accessibility and biological activity positions it as an important tool for both basic research and drug development in the coming years.